Cas no 2169627-25-0 ((5-cyclohexylpiperidin-2-yl)methanamine)
(5-cyclohexylpiperidin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-cyclohexylpiperidin-2-yl)methanamine
- 2169627-25-0
- EN300-1478082
-
- Inchi: 1S/C12H24N2/c13-8-12-7-6-11(9-14-12)10-4-2-1-3-5-10/h10-12,14H,1-9,13H2
- InChI Key: LNYAPXUEOUDEIO-UHFFFAOYSA-N
- SMILES: N1C(CN)CCC(C1)C1CCCCC1
Computed Properties
- Exact Mass: 196.193948774g/mol
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38Ų
(5-cyclohexylpiperidin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478082-0.05g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-0.1g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-0.25g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-0.5g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-1.0g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-2.5g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-5.0g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-10.0g |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1478082-50mg |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 50mg |
$612.0 | 2023-09-28 | ||
| Enamine | EN300-1478082-100mg |
(5-cyclohexylpiperidin-2-yl)methanamine |
2169627-25-0 | 100mg |
$640.0 | 2023-09-28 |
(5-cyclohexylpiperidin-2-yl)methanamine Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (5-cyclohexylpiperidin-2-yl)methanamine
Comprehensive Overview of (5-cyclohexylpiperidin-2-yl)methanamine (CAS No. 2169627-25-0): Properties, Applications, and Research Insights
The compound (5-cyclohexylpiperidin-2-yl)methanamine (CAS No. 2169627-25-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative is characterized by a cyclohexyl group attached to the piperidine ring, which enhances its potential for drug discovery and medicinal chemistry applications. Its molecular formula and precise stereochemistry make it a valuable building block for synthesizing bioactive compounds.
In recent years, the demand for high-purity intermediates like (5-cyclohexylpiperidin-2-yl)methanamine has surged, driven by advancements in small-molecule therapeutics and neurological research. Researchers are particularly interested in its role as a scaffold for CNS-targeting drugs, given the piperidine moiety's prevalence in psychoactive and neuroprotective agents. The compound's lipophilicity and hydrogen-bonding capacity further contribute to its utility in optimizing blood-brain barrier permeability.
The synthesis of 2169627-25-0 typically involves multi-step organic reactions, including reductive amination and cyclohexylation, with a focus on achieving high enantiomeric purity. This aligns with the pharmaceutical industry's emphasis on chiral specificity to minimize off-target effects. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its structural integrity, a topic frequently searched by QC chemists and process engineers.
Beyond pharmaceuticals, (5-cyclohexylpiperidin-2-yl)methanamine has potential applications in agrochemicals and material science. Its stability under varying pH conditions makes it a candidate for catalysis and ligand design. Notably, academic discussions often link such compounds to sustainable chemistry trends, addressing queries about green synthesis routes and atom economy—key concerns for modern researchers.
From a commercial perspective, suppliers of CAS 2169627-25-0 must adhere to stringent GMP standards to meet the needs of contract research organizations (CROs) and biotech startups. The compound's pricing and availability are frequently monitored in chemical market reports, reflecting its niche but growing demand. Storage recommendations typically highlight protection from moisture and oxidation, with inert atmosphere packaging being a best practice.
Future research directions for (5-cyclohexylpiperidin-2-yl)methanamine may explore its structure-activity relationships (SAR) in GPCR modulation or enzyme inhibition, areas where piperidine analogs show promise. Collaborative studies between computational chemists (in silico modeling) and synthetic labs could accelerate its adoption in precision medicine pipelines. As AI-driven drug design gains traction, such tailored intermediates will remain pivotal.
In summary, 2169627-25-0 exemplifies the intersection of structural complexity and therapeutic potential. Its versatility underscores why it's a recurring subject in patents and journal articles, particularly those addressing heterocyclic chemistry breakthroughs. For laboratories handling this compound, rigorous safety data sheets (SDS) and regulatory compliance remain non-negotiable, ensuring alignment with global chemical safety protocols.
2169627-25-0 ((5-cyclohexylpiperidin-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)